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Compound of Interest

Compound Name:
4'-Methylbiphenyl-4-sulfonyl

chloride

CAS No.: 101366-51-2

Cat. No.: B1586437

Get Quote

CAS: 101366-51-2 | Formula: C₁₃H₁₁ClO₂S | MW: 266.74 g/mol [1]

Executive Summary
4'-Methylbiphenyl-4-sulfonyl chloride is a specialized organosulfur building block critical to

the development of sulfonamide-based pharmaceuticals and advanced organic materials.

Distinguished by its biphenyl core, this compound offers enhanced lipophilicity and pi-stacking

potential compared to simple phenyl analogs like tosyl chloride. Its primary utility lies in its role

as a robust electrophile for introducing the 4'-methylbiphenyl-4-sulfonyl moiety—a

pharmacophore often associated with improved metabolic stability and receptor binding affinity

in medicinal chemistry.

This guide provides a comprehensive analysis of its physicochemical properties, synthetic

pathways, and handling protocols, designed for researchers requiring high-purity derivatization

reagents.
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The compound consists of a biphenyl scaffold substituted at the para positions of opposing

rings. The 4'-methyl group acts as a weak electron donor, while the 4-sulfonyl chloride group

serves as a strong electron-withdrawing electrophile.

Parameter Specification

IUPAC Name 4-(4-Methylphenyl)benzenesulfonyl chloride

Common Synonyms
4'-Methyl-4-biphenylsulfonyl chloride; 4-(p-

Tolyl)benzenesulfonyl chloride

CAS Number 101366-51-2

SMILES Cc1ccc(cc1)-c2ccc(cc2)S(Cl)(=O)=O

InChI Key DBYXACYHGMSPMQ-UHFFFAOYSA-N

Structural Visualization
The following diagram illustrates the synthesis workflow and primary reactivity channels for the

compound.
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Figure 1: Synthesis via chlorosulfonation and primary downstream reactivity pathways.
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Physical & Thermodynamic Properties
The following data aggregates experimental values and validated predictions. The high melting

point relative to tosyl chloride (MP ~67-69 °C) reflects the increased rigidity and molecular

weight of the biphenyl system.

Table 1: Physicochemical Constants
Property Value / Range Condition / Note

Physical State Solid (Crystalline Powder) @ 20 °C, 1 atm

Color White to Off-White
May yellow upon

oxidation/hydrolysis

Melting Point 105 – 110 °C
Sharp transition indicates high

purity [1]

Boiling Point Decomposes
Theoretical BP >350 °C;

distillation not recommended

Density ~1.33 g/cm³ Predicted value

Flash Point N/A
Solid material; dust explosion

hazard feasible

Solubility Profile & Solvent Selection
Solubility is a critical factor for reaction optimization. The sulfonyl chloride moiety is moisture-

sensitive; therefore, anhydrous solvents are mandatory.
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Solvent Solubility Rating Application Note

Dichloromethane (DCM) Excellent
Preferred solvent for synthesis

and workup.

Tetrahydrofuran (THF) Good
Use anhydrous; excellent for

sulfonamide coupling.

Toluene Moderate
Good for recrystallization at

elevated temperatures.

Water Incompatible
Rapid hydrolysis to sulfonic

acid and HCl.

Alcohols Incompatible
Reacts to form sulfonate esters

(solvolysis).

Synthetic Utility & Reactivity
Synthesis Mechanism
The industrial standard for synthesis involves the chlorosulfonation of 4-methylbiphenyl.[1]

Reagent: Chlorosulfonic acid (

) acts as both the solvent and the electrophile.

Mechanism: Electrophilic Aromatic Substitution (EAS). The sulfonyl group directs para to the

phenyl ring linkage due to steric and electronic factors, while the existing methyl group

directs ortho/para on its own ring. However, the biphenyl linkage activates the 4-position of

the unsubstituted ring (or the ring without the methyl, depending on specific conditions,

though 4'-methyl-4-sulfonyl is the target isomer).

Protocol Insight: Controlling temperature between -5°C and 10°C is crucial to prevent

polysulfonation or chlorination side reactions [2].

Application in Drug Discovery
This compound is a "privileged structure" reagent. The biphenyl sulfonyl moiety is larger than a

phenyl or tolyl group, providing:
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Hydrophobic Bulk: Fills large hydrophobic pockets in enzyme active sites (e.g., protease

inhibitors).

Pi-Pi Stacking: The biphenyl system can engage in additional pi-stacking interactions with

aromatic amino acid residues (Phe, Tyr, Trp).

Handling, Stability & Safety Protocols
Hazard Classification: Corrosive (Skin Corr. 1B), Moisture Sensitive.

Storage Conditions
Temperature: Store at 2–8 °C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon or Nitrogen). The compound degrades in moist

air, releasing HCl gas.[2]

Container: Tightly sealed glass vial with a PTFE-lined cap. Avoid metal containers due to

corrosion risk.

Reaction Quenching Protocol (Self-Validating)
When using this reagent, unreacted sulfonyl chloride must be quenched before disposal to

prevent delayed acid generation.

Cool: Cool the reaction mixture to 0 °C.

Add Nucleophile: Slowly add a solution of 10% aqueous ammonium hydroxide or a primary

amine.

Validation: Monitor pH. The mixture should remain basic. The disappearance of the sulfonyl

chloride spot on TLC (usually less polar than the sulfonamide/acid) confirms destruction.

Experimental Characterization
To verify the identity of 4'-Methylbiphenyl-4-sulfonyl chloride, the following spectroscopic

signatures are diagnostic.
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Nuclear Magnetic Resonance (NMR)[3][4][6]
¹H NMR (CDCl₃, 400 MHz):

δ 2.42 ppm (s, 3H): Methyl group (Ar-CH₃).

δ 7.30 – 7.50 ppm (m, 4H): Protons on the methyl-substituted ring and protons meta to the

sulfonyl group.

δ 8.05 – 8.15 ppm (d, 2H): Protons ortho to the sulfonyl chloride group. This downfield shift

(deshielding) is characteristic of the electron-withdrawing

moiety [3].

Quality Control Check
Melting Point Test: A range wider than 2°C (e.g., 100–108°C) indicates significant hydrolysis

to the sulfonic acid (MP of acid is typically higher or distinct).

Visual Inspection: Purity is indicated by a white crystalline appearance. Yellowing suggests

oxidation or contamination with chlorosulfonic acid residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/737364
https://api.pageplace.de/preview/DT0400.9781847550507_A26558278/preview-9781847550507_A26558278.pdf
https://www.benchchem.com/product/b1586437/docs#technical-monograph-4-methylbiphenyl-4-sulfonyl-chloride
https://www.benchchem.com/product/b1586437/docs#technical-monograph-4-methylbiphenyl-4-sulfonyl-chloride
https://www.benchchem.com/product/b1586437/docs#technical-monograph-4-methylbiphenyl-4-sulfonyl-chloride
https://www.benchchem.com/product/b1586437/docs#technical-monograph-4-methylbiphenyl-4-sulfonyl-chloride
https://www.benchchem.com/product/b1586437?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

